1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride involves the reaction of cyclopropanone with hydroxylamine hydrochloride to form oxime, followed by cyclization with ethyl chloroformate to form 1,3-oxazol-2-one. The resulting 1,3-oxazol-2-one is then reacted with cyclopropanamine to form the final product, 1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride.", "Starting Materials": [ "Cyclopropanone", "Hydroxylamine hydrochloride", "Ethyl chloroformate", "Cyclopropanamine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopropanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide and water to form cyclopropanone oxime.", "Step 2: Cyclopropanone oxime is then reacted with ethyl chloroformate in the presence of sodium hydroxide and diethyl ether to form 1,3-oxazol-2-one.", "Step 3: 1,3-oxazol-2-one is then reacted with cyclopropanamine in the presence of hydrochloric acid and water to form 1-(1,3-oxazol-2-yl)cyclopropan-1-amine hydrochloride." ] } | |
CAS RN |
2648946-07-8 |
Molecular Formula |
C6H9ClN2O |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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